Cas no 1418117-84-6 (N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide)

• Product Name: N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide
• CAS No: 1418117-84-6
• MF: C₁₅H₂₅NOSi
• MW: 263.450605154037
• MDL: MFCD22682786
• CID: 1057276
• PubChem ID: 77519220
• Update Time: 2025-05-19

N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide
• N,2,2-Trimethyl-N-[4-(trimethylsilyl)phenyl]propanamide
• 1418117-84-6
• A919414
• MFCD22682786
• SY022245
• DTXSID501204640
• CS-0337319
• AKOS027256849
• N,2,2-trimethyl-N-(4-trimethylsilylphenyl)propanamide
• N-methyl-N-(4-(trimethylsilyl)phenyl)pivalamide
• AC4183
• Propanamide, N,2,2-trimethyl-N-[4-(trimethylsilyl)phenyl]-
• DB-231553

• MDL： MFCD22682786
• Inchi： 1S/C15H25NOSi/c1-15(2,3)14(17)16(4)12-8-10-13(11-9-12)18(5,6)7/h8-11H,1-7H3
• InChI Key： LINFIEUSGNYJJD-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C1C=CC(=CC=1)N(C)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 263.17100
• Monoisotopic Mass: 263.170540955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 339.8±25.0 °C at 760 mmHg
• Flash Point: 159.3±23.2 °C
• PSA: 20.31000
• LogP: 3.24070
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide

Professional Introduction to Compound with CAS No. 1418117-84-6 and Product Name: N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide

N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide, identified by the Chemical Abstracts Service Number (CAS No.) 1418117-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of derivatives characterized by the presence of a pivalamide moiety, which is known for its structural stability and bioactivity-enhancing properties. The incorporation of a 4-(trimethylsilyl)phenyl group into the molecular framework introduces unique electronic and steric features, making this compound a promising candidate for further exploration in drug development.

The pivalamide functional group, specifically, is widely recognized for its role in enhancing the metabolic stability of pharmaceutical compounds. Its structural rigidity and resistance to hydrolysis make it an ideal component in the design of bioactive molecules intended for oral or parenteral administration. In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways, and compounds like N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide are being extensively studied for their potential therapeutic applications.

One of the most compelling aspects of this compound is its structural versatility. The presence of the trimethylsilyl (TMS) group at the para position of the phenyl ring not only enhances lipophilicity but also provides a handle for further chemical modifications. This feature is particularly valuable in medicinal chemistry, where subtle alterations in molecular structure can significantly impact pharmacokinetic and pharmacodynamic properties. The TMS group can be selectively removed under specific conditions, allowing for the exploration of different analogues without altering other critical parts of the molecule.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties, including binding affinity and metabolic stability. Studies have shown that compounds incorporating pivalamide groups exhibit improved resistance to enzymatic degradation, which is a critical factor in drug longevity. Furthermore, the 4-(trimethylsilyl)phenyl moiety has been found to enhance interactions with biological targets, potentially leading to higher efficacy and better patient outcomes.

In the context of drug discovery, N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide represents an intriguing scaffold for developing novel therapeutics. Its unique combination of structural features makes it suitable for targeting a wide range of diseases, including oncology, neurodegenerative disorders, and inflammatory conditions. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in cancer progression. Preliminary studies have suggested that this compound may disrupt key signaling pathways by interfering with the activity of target enzymes, thereby inhibiting tumor growth.

The synthesis of N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pivalamide group typically involves condensation reactions between an amine derivative and pivaloyl chloride, followed by subsequent functionalization to incorporate the phenyl ring with a trimethylsilyl substituent. Advances in synthetic methodologies have made it possible to streamline these processes, reducing both cost and environmental impact.

From a regulatory perspective, compounds like N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. This includes preclinical studies evaluating toxicity, pharmacokinetics, and pharmacodynamics. The robustness provided by the pivalamide group aids in these evaluations by contributing to metabolic stability, which is often a critical factor in determining drug approval timelines.

The role of computational modeling in optimizing drug candidates cannot be overstated. Molecular docking simulations have been instrumental in predicting how N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide interacts with biological targets at the atomic level. These simulations help researchers identify potential binding sites and optimize modifications that could enhance binding affinity or selectivity. By leveraging machine learning algorithms alongside traditional experimental approaches, scientists can accelerate the discovery process significantly.

In conclusion,N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide (CAS No. 1418117-84-6) stands as a testament to the ingenuity within pharmaceutical chemistry. Its unique structural features offer multiple advantages for drug development, from improved metabolic stability to enhanced target interactions. As research continues to uncover new therapeutic applications for this compound and its derivatives,N-Methyl-N-[4-(trimethylsilyl)phenyl]pivalamide is poised to play a pivotal role in shaping future treatments across various medical disciplines.